5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride

• CAS RN: 2060040-50-6
• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.6

Description

5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride (PIC) is a synthetic organic compound that has been gaining attention in the scientific community due to its potential applications in various research and development projects. PIC is a derivative of pyrrolo[1,2-a]imidazole, a heterocyclic compound consisting of a five-membered ring with an imidazole group. It is a white crystalline solid that is soluble in water and organic solvents. PIC has been studied for its potential uses in drug delivery, drug targeting, and other biomedical applications.

Mechanism of Action

5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride has been shown to interact with cells and tissues in a variety of ways. It has been shown to interact with cell membranes, allowing it to penetrate into cells and interact with their components. It has also been shown to interact with receptors on the surface of cells, allowing it to modulate cell signaling pathways. In addition, 5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride has been shown to interact with enzymes, allowing it to modulate the activity of enzymes involved in various metabolic pathways.
Biochemical and Physiological Effects
5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of enzymes involved in various metabolic pathways, allowing it to affect the metabolism of cells and tissues. In addition, it has been shown to modulate cell signaling pathways, allowing it to affect the growth and differentiation of cells. Finally, it has been shown to interact with receptors on the surface of cells, allowing it to modulate the activity of various receptors and affect the physiology of cells and tissues.

Advantages and Limitations for Lab Experiments

5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, allowing it to be used in a variety of experiments. In addition, its ability to interact with cells and tissues makes it useful for a variety of research applications. However, its solubility in water and organic solvents can limit its use in some experiments. Furthermore, its potential to interact with receptors on the surface of cells can limit its use in certain types of experiments.

Future Directions

The potential applications of 5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride are still being explored. One potential future direction is the development of new drug delivery systems based on 5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride. This could involve the development of new formulations that can more effectively deliver drugs to specific tissues and organs in the body. In addition, 5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride could be used in the development of new cancer therapies and gene therapies. Finally, 5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride could be used in the development of new tissue engineering and regenerative medicine applications.

Synthesis Methods

5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride can be synthesized via a variety of methods. The most common method involves the reaction of pyrrolo[1,2-a]imidazole and ethyl chloroformate, followed by hydrolysis of the formed ethyl ester. The reaction is typically carried out in an inert atmosphere and at temperatures ranging from 0 to 60 °C. Other methods for the synthesis of 5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride include the reaction of pyrrolo[1,2-a]imidazole with ethyl chloroformate and hydrolysis of the formed ethyl ester in the presence of base.

Scientific Research Applications

5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride has been studied for its potential applications in the field of drug delivery and drug targeting. It has been shown to be effective in delivering drugs to specific tissues and organs in the body, as well as increasing the bioavailability of drugs. 5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride has also been studied for its potential uses in cancer therapy and as a delivery agent for gene therapy. In addition, 5H,6H,7H-pyrrolo[1,2-a]imidazole-7-carboxylic acid hydrochloride has been studied for its potential uses in tissue engineering, regenerative medicine, and stem cell research.